Cas no 57076-69-4 (1H-Purine-2,6-dione, 1,3-dibutyl-3,7-dihydro-7-(5-oxohexyl)-)

• Product Name: 1H-Purine-2,6-dione, 1,3-dibutyl-3,7-dihydro-7-(5-oxohexyl)-
• CAS No: 57076-69-4
• MF: C₁₉H₃₀N₄O₃
• MW: 362.466504573822
• CID: 346549
• PubChem ID: 12953433
• Update Time: 2025-04-19

1H-Purine-2,6-dione, 1,3-dibutyl-3,7-dihydro-7-(5-oxohexyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 1,3-dibutyl-3,7-dihydro-7-(5-oxohexyl)-
• 1,3-dibutyl-7-(5-oxohexyl)purine-2,6-dione
• QCAWPLQRFRMHTI-UHFFFAOYSA-N
• SCHEMBL10873386
• 57076-69-4
• 7-(5'-oxohexyl)-1,3-dibutyl xanthine
• 1,3-Dibutyl-7-(5-oxohexyl)-3,7-dihydro-1H-purine-2,6-dione
• DTXSID20513809

• Inchi： 1S/C19H30N4O3/c1-4-6-12-22-17-16(18(25)23(19(22)26)13-7-5-2)21(14-20-17)11-9-8-10-15(3)24/h14H,4-13H2,1-3H3
• InChI Key： QCAWPLQRFRMHTI-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2CCCCC(C)=O)N(C(N1CCCC)=O)CCCC

Computed Properties

• Exact Mass: 362.232
• Monoisotopic Mass: 362.23179083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• PSA: 75.51